Cas no 73208-83-0 (Strophallosid)

• Product name: Strophallosid
• CAS No: 73208-83-0
• MF: C₂₉H₄₂O₁₀
• MW: 550.637790203094
• CID: 2003536
• PubChem ID: 44445805

Strophallosid Chemical and Physical Properties

Names and Identifiers

• Strophallosid
• strophalloside
• strophanthidin-3-beta-O-beta-6-desoxy-D-allopyranoside
• 73208-83-0
• CHEMBL249260
• DTXSID901128654
• BDBM225706
• (3beta,5beta)-3-[(6-Deoxy-beta-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• CS335
• (3I(2),5I(2))-3-[(6-Deoxy-I(2)-D-glucopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide

• Inchi： InChI=1S/C29H42O10/c1-15-22(32)23(33)24(34)25(38-15)39-17-3-8-27(14-30)19-4-7-26(2)18(16-11-21(31)37-13-16)6-10-29(26,36)20(19)5-9-28(27,35)12-17/h11,14-15,17-20,22-25,32-36H,3-10,12-13H2,1-2H3/t15-,17+,18-,19+,20-,22-,23+,24-,25+,26-,27+,28+,29+/m1/s1
• InChI Key： HULMNSIAKWANQO-IPCPLCPTSA-N
• SMILES： CC1C(C(C(C(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)O)O

Computed Properties

• Exact Mass: 550.27779753g/mol
• Monoisotopic Mass: 550.27779753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives